Mannuronate oligosaccharides average DP5

Specification

• Molecular Formula: C23H38NO19Na

Introduction

Structure and Chemical Properties

Chemical Structure

Mannuronate oligosaccharides average DP5 are linear polysaccharides with the chemical formula [ManAβ1-4]±5, indicating that they consist of approximately five β-D-mannuronate units linked by β-1,4-glycosidic bonds. These oligosaccharides are typically available as sodium salts and are characterized by an M/G ratio greater than 4, indicating a high predominance of mannuronate units compared to guluronate units.

Structural Conformation

In terms of molecular conformation, mannuronate units assume the 4C1 conformation and are linked by β-1,4-glycosidic bonds, which leads to the formation of belt-like chains through intra-molecular hydrogen bonds. This structural arrangement differs significantly from that of guluronate oligosaccharides, which exhibit an egg-box-like conformation due to their α-1,4-glycosidic linkages.

Physical Properties

Mannuronate oligosaccharides average DP5 possess improved water solubility compared to high molecular weight alginates, making them more suitable for various applications, particularly in food and pharmaceutical products. Their relatively short chain length contributes to lower solution viscosity, allowing for their use at higher concentrations.

Production and Preparation Methods

Enzymatic Degradation

The most common method for preparing mannuronate oligosaccharides average DP5 involves enzymatic degradation of alginate using specific alginate lyases. These enzymes depolymerize alginate by cleaving the glycosidic bonds, resulting in oligosaccharides with different degrees of polymerization.

The process typically involves:

• Treatment of sodium alginate with recombinant alginate lyase (such as from Agarivorans sp.)

• Depolymerization under controlled conditions (temperature, pH, time)

• Enzyme deactivation through heat treatment

• Purification of the oligosaccharide mixture through size-exclusion chromatography to isolate the DP5 fraction

Characterization Methods

Mannuronate oligosaccharides average DP5 can be characterized using various analytical techniques:

• Size-exclusion chromatography for separation based on molecular size

• Electrospray ionization mass spectrometry (ESI-MS) for molecular weight determination

• Nuclear magnetic resonance (NMR) spectroscopy for structural confirmation

• UV-VIS spectrophotometry for measuring unsaturated saccharides (typically at 234 nm)

Biological Activities

Antitumor Effects

One of the most significant biological activities of mannuronate oligosaccharides average DP5 is their antitumor effect. Studies have shown that alginate oligosaccharides with DP5 exhibit inhibitory effects on the growth of osteosarcoma cells. While studies on guluronate oligomers have shown higher cytotoxicity, mannuronate oligomers demonstrate more selective antitumor activities with lower general cytotoxicity.

Research on osteosarcoma has demonstrated that while oligosaccharides with lower DP (DP2, DP3, and DP4) showed minimal effects on tumor cell growth, DP5 demonstrated significant inhibitory functions, suggesting a structure-specific activity relationship.

Antioxidant Properties

Mannuronate oligosaccharides average DP5 exhibit notable antioxidant properties. Clinical studies involving osteosarcoma patients treated with alginate oligosaccharides DP5 showed improvements in antioxidant markers, including:

Table 1: Effect of Alginate Oligosaccharide DP5 on Antioxidant Parameters in Osteosarcoma Patients

Parameter	Effect
Superoxide dismutase (SOD)	Increased serum levels
Glutathione (GSH)	Increased serum levels
Aspartate aminotransferase (AST)	Reduced serum levels
Alanine aminotransferase (ALT)	Reduced serum levels

These changes in antioxidant markers suggest that mannuronate oligosaccharides average DP5 can enhance the body's natural antioxidant defense mechanisms.

Anti-inflammatory Effects

Mannuronate oligosaccharides average DP5 also demonstrate anti-inflammatory properties. Studies have shown that they can reduce inflammatory markers in patients, including:

• Decreased serum levels of interleukin-1 beta (IL-1β)

• Decreased serum levels of interleukin-6 (IL-6)

Effects on Lipid Profile

Research has shown that mannuronate oligosaccharides average DP5 can positively impact lipid profiles:

Table 2: Effect of Alginate Oligosaccharide DP5 on Lipid Parameters

Parameter	Effect
High-density lipoprotein cholesterol (HDL-C)	Increased serum levels
Triglycerides (TG)	Reduced serum levels
Total cholesterol (TC)	Reduced serum levels
Low-density lipoprotein cholesterol (LDL-C)	Reduced serum levels
Malondialdehyde (MDA)	Reduced serum levels

These effects on lipid profiles suggest potential applications in managing dyslipidemia and reducing cardiovascular risk factors.

Comparison with Other Alginate Oligosaccharides

Structural Differences

Mannuronate oligosaccharides differ significantly from guluronate oligosaccharides in terms of their structural conformation and properties:

Table 3: Comparison Between Mannuronate and Guluronate Oligosaccharides

Property	Mannuronate Oligosaccharides	Guluronate Oligosaccharides
Chemical Linkage	β-1,4-glycosidic bonds	α-1,4-glycosidic bonds
Conformation	4C1 conformation, belt-like chains	1C4 conformation, egg-box-like structure
Cytotoxicity	Lower cytotoxicity	Higher cytotoxicity
Chain Structure	Forms belt chains through intra-molecular hydrogen bonds	Forms stiffer 2-fold screw helical chains

These structural differences contribute to the distinct biological activities observed for mannuronate versus guluronate oligosaccharides.

Research Findings and Clinical Applications

Clinical Studies in Osteosarcoma

Research on alginate oligosaccharide DP5 in osteosarcoma patients has shown promising results:

• Reduction in tumor size following surgical removal

• Decreased incidence of local recurrence

• Improved antioxidant status (increased SOD and GSH levels)

• Enhanced lipid profile (increased HDL-C, decreased TG, TC, LDL-C, and MDA)

• Reduced inflammatory markers (decreased IL-1β and IL-6)

A clinical study involving 88 osteosarcoma patients who underwent surgical removal of tumors demonstrated the beneficial effects of alginate oligosaccharide DP5 as an adjuvant therapy.

Mechanism of Action

The mechanisms underlying the biological activities of mannuronate oligosaccharides average DP5 include:

• Interaction with cell surface receptors triggering signaling pathways

• Modulation of immune responses

• Enhancement of activity of immune cells

• Promotion of cytokine production that regulates inflammation

• Effects on cellular processes such as apoptosis in cancer cells

Future Perspectives

Research Directions

Future research on mannuronate oligosaccharides average DP5 may focus on:

• Elucidating the detailed molecular mechanisms underlying their biological activities

• Exploring their potential applications in other types of cancer beyond osteosarcoma

• Investigating their effects on various inflammatory conditions

• Developing optimized formulations for clinical use

• Conducting larger clinical trials to establish efficacy and safety profiles

Challenges and Opportunities

Several challenges and opportunities exist in the field of mannuronate oligosaccharides research:

• Developing cost-effective and scalable production methods

• Ensuring consistent quality and purity of oligosaccharide preparations

• Establishing standardized analytical methods for characterization

• Investigating potential synergistic effects with conventional therapies

• Exploring structure-function relationships to design more effective derivatives